Synthesis and biological evaluation of new conformationally restricted S-DABO hybrids as non-nucleoside inhibitors of HIV-1 reverse transcriptase†
MedChemComm Pub Date: 2014-01-09 DOI: 10.1039/C3MD00247K
Abstract
A series of conformationally restricted dihydro-alkylthio-benzyl-oxopyrimidine (S-DABO) hybrids, which combined the structural features of C6-α-methylbenzyl-thio-DABOs (α-methyl-S-DABOs) and C6-α-cyanobenzyl-thio-DABOs (CN-S-DABOs), has been synthesized and biologically evaluated for their anti-HIV activity against wild-type HIV-1 strain IIIB, double RT mutant (K103N + Y181C) strain RES056 and HIV-2 strain ROD in MT-4 cell cultures. Most of these compounds exhibited inhibitory activity (wild-type) within the range of EC50 values from micromolar to nanomolar. Among them, compound 1s displayed the highest anti-HIV-1 activity with an EC50 value of 91 nM and a selectivity index (SI) of 548, which was more potent than zalcitabine and comparable to nevirapine and delavirdine in the same assay. The HIV-1 reverse transcriptase inhibitory (RT) assay confirmed that these conformationally restricted S-DABO hybrids targeted HIV-1 RT. The preliminary structure–activity relationship (SAR) and molecular docking analysis of this new series of conformationally constrained CN-S-DABO hybrids were also investigated.
Recommended Literature
- [1] Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†
- [2] Aggregated-fluorescent detection of PFAS with a simple chip
- [3] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†
- [4] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†
- [5] An anti-leakage liquid metal thermal interface material
- [6] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
- [7] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [8] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [9] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders
- [10] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage
Journal Name:MedChemComm
research_products
-
CAS no.: 89640-58-4